Cas no 1795443-90-1 (Methyl 3-[[[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]amino]sulfonyl]-2-thiophenecarboxylate)

• Product Name: Methyl 3-[[[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]amino]sulfonyl]-2-thiophenecarboxylate
• CAS No: 1795443-90-1
• MF: C₂₀H₁₇N₃O₄S₂
• MW: 427.496681928635
• CID: 5368067
• Update Time: 2025-05-23

Methyl 3-[[[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]amino]sulfonyl]-2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-[[[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]amino]sulfonyl]-2-thiophenecarboxylate

• Inchi： 1S/C20H17N3O4S2/c1-13-6-5-10-23-12-16(21-19(13)23)14-7-3-4-8-15(14)22-29(25,26)17-9-11-28-18(17)20(24)27-2/h3-12,22H,1-2H3
• InChI Key： SXASHCNWIAOLHL-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=CC=1S(NC1=CC=CC=C1C1=CN2C(=N1)C(C)=CC=C2)(=O)=O

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.93±0.50(Predicted)

Additional information on Methyl 3-[[[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]amino]sulfonyl]-2-thiophenecarboxylate

Comprehensive Overview of Methyl 3-[[[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]amino]sulfonyl]-2-thiophenecarboxylate (CAS No. 1795443-90-1)

In the realm of pharmaceutical and organic chemistry, Methyl 3-[[[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]amino]sulfonyl]-2-thiophenecarboxylate (CAS No. 1795443-90-1) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its intricate molecular architecture, combines a thiophene core with an imidazo[1,2-a]pyridine moiety, making it a subject of interest for researchers exploring novel bioactive molecules. Its sulfonamide linkage and ester functionality further enhance its versatility in drug design and chemical synthesis.

The compound's CAS No. 1795443-90-1 serves as a critical identifier in chemical databases, ensuring precise tracking in research and development. Recent trends in AI-driven drug discovery and computational chemistry have amplified the demand for such specialized molecules, as they are often screened for their binding affinities to therapeutic targets. Researchers frequently inquire about the synthetic pathways for Methyl 3-[[[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]amino]sulfonyl]-2-thiophenecarboxylate, particularly in the context of optimizing yields and purity for preclinical studies.

One of the most searched questions related to this compound revolves around its biological activity and potential pharmacological applications. Preliminary studies suggest that derivatives of imidazo[1,2-a]pyridine exhibit promising activity in modulating specific enzyme pathways, which aligns with current drug development trends targeting kinase inhibitors and GPCR modulators. The incorporation of a thiophene ring in the structure also opens avenues for exploring its electrochemical properties, a hot topic in material science and organic electronics.

From a synthetic chemistry perspective, the sulfonamide group in Methyl 3-[[[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]amino]sulfonyl]-2-thiophenecarboxylate offers a robust handle for further functionalization, making it a valuable intermediate in medicinal chemistry campaigns. Laboratories focusing on high-throughput screening often seek this compound for its potential to yield diverse analogs with tailored properties. Additionally, its ester functionality is a key feature for prodrug strategies, a growing area in biopharmaceuticals.

Environmental and green chemistry considerations are also relevant to this compound. Researchers are increasingly interested in sustainable synthesis methods for complex molecules like Methyl 3-[[[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]amino]sulfonyl]-2-thiophenecarboxylate, aiming to reduce waste and energy consumption. This aligns with global initiatives promoting eco-friendly chemical processes, a topic frequently searched in academic and industrial circles.

In summary, Methyl 3-[[[2-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]amino]sulfonyl]-2-thiophenecarboxylate (CAS No. 1795443-90-1) represents a multifaceted compound with broad implications across drug discovery, material science, and sustainable chemistry. Its structural complexity and functional diversity make it a compelling subject for ongoing research, particularly in the context of AI-augmented molecular design and targeted therapeutics.